Cas no 935260-76-7 (4-(2-chlorophenyl)piperazin-1-amine)

• Product Name: 4-(2-chlorophenyl)piperazin-1-amine
• CAS No: 935260-76-7
• MF: C₁₀H₁₄ClN₃
• MW: 211.691260814667
• MDL: MFCD11101075
• CID: 1122137
• PubChem ID: 23452304
• Update Time: 2025-10-28

4-(2-chlorophenyl)piperazin-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-(2-chlorophenyl)-1-Piperazinamine
• SCHEMBL11216112
• F1908-1954
• AKOS040795966
• EN300-8668328
• 935260-76-7
• 4-(2-chlorophenyl)piperazin-1-amine

• MDL： MFCD11101075
• Inchi： 1S/C10H14ClN3/c11-9-3-1-2-4-10(9)13-5-7-14(12)8-6-13/h1-4H,5-8,12H2
• InChI Key： UFFNOFNDCGMTIZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1N1CCN(CC1)N

Computed Properties

• Exact Mass: 211.0876252g/mol
• Monoisotopic Mass: 211.0876252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 32.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 4-(2-chlorophenyl)piperazin-1-amine

Recent Advances in the Study of 4-(2-Chlorophenyl)piperazin-1-amine (CAS: 935260-76-7) in Chemical Biology and Pharmaceutical Research

The compound 4-(2-chlorophenyl)piperazin-1-amine (CAS: 935260-76-7) has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This heterocyclic amine, characterized by a piperazine core and a 2-chlorophenyl substituent, exhibits unique pharmacological properties that make it a promising candidate for drug development. Recent studies have explored its interactions with various biological targets, including neurotransmitter receptors and enzymes, shedding light on its mechanism of action and therapeutic potential.

One of the key areas of interest is the compound's affinity for serotonin and dopamine receptors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 4-(2-chlorophenyl)piperazin-1-amine acts as a potent modulator of 5-HT1A and D2 receptors, with potential implications for the treatment of neurological disorders such as depression and schizophrenia. The study utilized molecular docking simulations and in vitro binding assays to elucidate the compound's binding mode and selectivity profile, revealing a unique interaction pattern that distinguishes it from classical antipsychotic drugs.

In addition to its neurological applications, recent research has investigated the compound's potential as an anticancer agent. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 4-(2-chlorophenyl)piperazin-1-amine derivatives exhibit selective cytotoxicity against certain cancer cell lines, particularly those with overexpression of ABC transporters. The study highlighted the compound's ability to circumvent multidrug resistance mechanisms, a significant challenge in oncology drug development. Structure-activity relationship (SAR) analyses identified key modifications that enhance both potency and selectivity.

The pharmacokinetic properties of 4-(2-chlorophenyl)piperazin-1-amine have also been a focus of recent investigations. A preclinical study published in European Journal of Pharmaceutical Sciences (2024) examined the compound's metabolic stability, plasma protein binding, and blood-brain barrier penetration. The results indicated favorable absorption and distribution characteristics, with moderate hepatic clearance and excellent central nervous system bioavailability. These findings support further development of the compound for CNS-targeted therapies.

From a synthetic chemistry perspective, novel routes for the preparation of 4-(2-chlorophenyl)piperazin-1-amine have been developed to improve yield and purity. A recent publication in Organic Process Research & Development (2023) described a scalable, green chemistry approach that reduces the use of hazardous reagents while maintaining high enantiomeric purity. This advancement addresses previous challenges in large-scale production and could facilitate future clinical development of the compound.

Looking ahead, the unique pharmacological profile of 4-(2-chlorophenyl)piperazin-1-amine positions it as a valuable scaffold for further drug discovery efforts. Current research directions include the development of radiolabeled versions for PET imaging studies and the exploration of its potential in combination therapies. As understanding of its molecular targets and mechanisms continues to grow, this compound may offer new therapeutic options for challenging medical conditions across multiple therapeutic areas.